Cas no 530141-40-3 (2-(Trifluoromethoxy)phenacyl bromide)

• Product Name: 2-(Trifluoromethoxy)phenacyl bromide
• CAS No: 530141-40-3
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD03094424
• CID: 1070793
• PubChem ID: 2778684
• Update Time: 2025-04-20

2-(Trifluoromethoxy)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)phenacyl bromide
• 1-(2-trifluoromethoxyphenyl)-2-bromoethan-1-one
• 2-BROMO-1-(2-(TRIFLUOROMETHOXY)PHENYL)ETHANONE
• 2-bromo-1-[2-(trifluoromethoxy)phenyl]-ethanone
• AC1MCTU1
• CTK5I9311
• PC7361
• 2-Bromo-1-(2-(trifluoromethoxy)phenyl)ethan-1-one
• MFCD03094424
• AKOS015853023
• SCHEMBL2098762
• AS-42761
• 2-bromo-1-(2-trifluoromethoxy-phenyl)-ethanone
• 530141-40-3
• 2-bromo-1-[2-(trifluoromethoxy)phenyl]ethanone
• 2-Bromo-2'-(trifluoromethoxy)acetophenone
• SY354802
• DB-292033
• CS-0084825
• DTXSID90381077
• 2-(trifluoromethoxy)phenacyl bromide, AldrichCPR
• 2-Bromo-2'-(trifluoromethoxy)acetophenone, 2-Bromo-1-[2-(trifluoromethoxy)phenyl]ethan-1-one

• MDL： MFCD03094424
• Inchi： 1S/C9H6BrF3O2/c10-5-7(14)6-3-1-2-4-8(6)15-9(11,12)13/h1-4H,5H2
• InChI Key： QCJFOLRUNWTRLH-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 52/0.04mm

2-(Trifluoromethoxy)phenacyl bromide Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：CORROSIVE